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Compound of Interest

Compound Name: Prosulfocarb sulfoxide

Cat. No.: B12437159 Get Quote

Introduction

Prosulfocarb is a widely used pre-emergent herbicide, and its primary metabolite,

prosulfocarb sulfoxide, is of significant interest in environmental and food safety monitoring.

Accurate and reproducible analysis of prosulfocarb sulfoxide is crucial for regulatory

compliance and risk assessment. Inter-laboratory comparisons and proficiency tests are

essential for ensuring the quality and comparability of analytical data generated by different

laboratories. This technical guide provides an overview of the analytical methodologies for

prosulfocarb sulfoxide, the framework for inter-laboratory comparisons, and the metabolic

context of this compound.

Disclaimer: Despite a comprehensive search for publicly available data, specific quantitative

results from inter-laboratory comparison studies or proficiency tests for prosulfocarb
sulfoxide were not found. The European Union Reference Laboratories (EURLs) conduct

proficiency tests that may include this analyte; however, detailed reports with individual

laboratory data are not readily accessible to the public. Therefore, this guide focuses on the

established analytical methods and the general principles of inter-laboratory validation, rather

than a direct comparative analysis of performance data.

Analytical Methodologies
The most common and validated method for the analysis of prosulfocarb and its metabolites,

including prosulfocarb sulfoxide, in various matrices is the QuEChERS (Quick, Easy, Cheap,
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Effective, Rugged, and Safe) extraction method followed by chromatographic separation and

detection.

Experimental Protocol: QuEChERS with HPLC-MS/MS

This protocol is a generalized representation based on common practices for pesticide residue

analysis.

Sample Preparation:

Homogenize 10-15 g of the sample (e.g., fruit, vegetable, soil).

For dry samples, add a proportional amount of water to rehydrate.

Extraction:

Place the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Add internal standards.

Add a salt mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate

sesquihydrate) to induce phase separation.

Shake vigorously for 1 minute.

Centrifuge at ≥ 3000 g for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing a sorbent

mixture (e.g., 150 mg MgSO₄, 50 mg Primary Secondary Amine - PSA). The choice of

sorbent depends on the matrix.

Shake for 30 seconds.

Centrifuge at high speed for 2-5 minutes.
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Analysis by HPLC-MS/MS:

Take an aliquot of the cleaned extract for analysis.

Instrumentation: High-Performance Liquid Chromatography coupled with a tandem mass

spectrometer (HPLC-MS/MS).

Column: A C18 reversed-phase column is typically used.

Mobile Phase: A gradient of water and methanol or acetonitrile, often with additives like

formic acid or ammonium formate to improve ionization.

Ionization: Electrospray ionization (ESI) in positive mode is common for prosulfocarb and

its metabolites.

Detection: Multiple Reaction Monitoring (MRM) is used for quantification and confirmation,

monitoring specific precursor-product ion transitions for prosulfocarb sulfoxide.

Inter-Laboratory Comparison and Proficiency
Testing
Inter-laboratory comparisons are a cornerstone of quality assurance in analytical laboratories.

They are used to assess the performance of laboratories and the comparability of results.

Proficiency Tests (PTs) are a formal type of inter-laboratory comparison organized by

accredited bodies.

The Proficiency Testing Process

The general workflow for a proficiency test in the context of pesticide residue analysis is

depicted below.
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General workflow of a proficiency test for pesticide residue analysis.

Performance Assessment in Proficiency Tests

A common metric used to evaluate laboratory performance in proficiency tests is the z-score. It

is calculated as:
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z = (x - X) / σ

Where:

x is the result reported by the laboratory.

X is the assigned value (the consensus value from all participants or a reference value).

σ is the standard deviation for proficiency assessment.

Generally, a z-score is interpreted as follows:

|z| ≤ 2: Satisfactory performance

2 < |z| < 3: Questionable performance

|z| ≥ 3: Unsatisfactory performance

Metabolism of Prosulfocarb
Prosulfocarb itself is a pro-herbicide, meaning it is converted into its active form, prosulfocarb
sulfoxide, within the target plant. This metabolic activation is a key aspect of its herbicidal

activity.

Prosulfocarb Prosulfocarb Sulfoxide
(Active Herbicide)

Metabolic Oxidation
(in plant)
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Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12437159?utm_src=pdf-body
https://www.benchchem.com/product/b12437159?utm_src=pdf-body
https://www.benchchem.com/product/b12437159?utm_src=pdf-body-img
https://www.benchchem.com/product/b12437159#inter-laboratory-comparison-of-prosulfocarb-sulfoxide-analysis
https://www.benchchem.com/product/b12437159#inter-laboratory-comparison-of-prosulfocarb-sulfoxide-analysis
https://www.benchchem.com/product/b12437159#inter-laboratory-comparison-of-prosulfocarb-sulfoxide-analysis
https://www.benchchem.com/product/b12437159#inter-laboratory-comparison-of-prosulfocarb-sulfoxide-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12437159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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